molecular formula C10H14O2 B8481834 4-Phenylbutane-1,3-diol

4-Phenylbutane-1,3-diol

Cat. No.: B8481834
M. Wt: 166.22 g/mol
InChI Key: DCDISHARGWMOMM-UHFFFAOYSA-N
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Description

4-Phenylbutane-1,3-diol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H14O2

Molecular Weight

166.22 g/mol

IUPAC Name

4-phenylbutane-1,3-diol

InChI

InChI=1S/C10H14O2/c11-7-6-10(12)8-9-4-2-1-3-5-9/h1-5,10-12H,6-8H2

InChI Key

DCDISHARGWMOMM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC(CCO)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500 ml stainless steel-made autoclave were charged 65.6 g (400 mmole) of 3-benzyl-3-oxopropanol and 550 mg (0.4 mmole) of [RuI(p-cymene)((R)-BINAP)]I3 synthesized in Example 1 in a nitrogen atmosphere, and 300 ml of methanol was added thereto, followed by stirring the mixture at 35° C. for 20 hours under a hydrogen pressure of 50 atm. The reaction mixture was concentrated by using rotary evaporator and then subjected to silica gel column chromatography (eluent: hexane/ethylacetate=8/2 by volume) to eliminate the complex to give 63 g of 3-benzyl-3-hydroxypropanol (96% yield). The thus obtained product was derived to the MTPA diester and subjected to high-performance liquid chromatography (column: Cosmosil-5SL, eluent: hexane/ether=8/2 by volume). As a result, it was found to have an optical purity of 97% ee.
[Compound]
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stainless steel
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500 mL
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3-benzyl-3-oxopropanol
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65.6 g
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[RuI(p-cymene)((R)-BINAP)]I3
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550 mg
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reactant
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300 mL
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